Isosulfan blue

Catalog No.
S530970
CAS No.
68238-36-8
M.F
C27H32N2NaO6S2
M. Wt
567.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Isosulfan blue

CAS Number

68238-36-8

Product Name

Isosulfan blue

IUPAC Name

sodium;2-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]benzene-1,4-disulfonate

Molecular Formula

C27H32N2NaO6S2

Molecular Weight

567.7 g/mol

InChI

InChI=1S/C27H32N2O6S2.Na/c1-5-28(6-2)22-13-9-20(10-14-22)27(21-11-15-23(16-12-21)29(7-3)8-4)25-19-24(36(30,31)32)17-18-26(25)37(33,34)35;/h9-19H,5-8H2,1-4H3,(H-,30,31,32,33,34,35);

InChI Key

AVZOEHZTSPLXBS-UHFFFAOYSA-N

SMILES

CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C(C=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+]

Solubility

Dark bluish-green powder. Solubility in water, 30 mg/mL at 25 °C; solubility in ethylene glycol monomethyl ether 30 mg/mL; in ethanol 7 mg/mL. UV max 635 nm in water /Acid Blue 1/

Synonyms

P-4125;P-1888;Lymphazurin;Isosulfan Blue;Disulphin blau;2,5-Disulfophenyl isomer;PATENT BLUE VIOLET F & D VERSION;PATENT BLUE V (V F) (C.I. no 42045 );2-{[4-(Diethylamino)phenyl][4-(diethyliminio)-2,5-cyclohexadien-1-ylidene]methyl}-1,4-benzenedisulfonate;sodium,2-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]benzene-1,4-disulfonate

Canonical SMILES

CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C(C=CC(=C3)S(=O)(=O)O)S(=O)(=O)[O-].[Na]

Description

The exact mass of the compound Isosulfan blue is 566.1521 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as in water, 9.45x10+4 mg/l at 25 °c (est). Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Aniline Compounds - Rosaniline Dyes - Supplementary Records. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients. However, this does not mean our product can be used or applied in the same or a similar way.

Sentinel Lymph Node Biopsy (SLNB)

Isosulfan blue is the first FDA-approved dye for sentinel lymph node (SLN) mapping, a crucial procedure in staging cancers like breast cancer and melanoma []. During SLNB, the dye is injected near the tumor site. It travels through lymphatic vessels and accumulates in the first lymph node draining the area, known as the sentinel lymph node. This blue coloration helps surgeons identify and remove the sentinel lymph node for further analysis to determine cancer spread []. Studies have shown isosulfan blue to be highly effective in SLNB, with success rates exceeding 97% [].

Lymphatic Vessel Visualization

Isosulfan blue's ability to stain lymphatic vessels makes it valuable for research on lymphatic function and disorders. Researchers can inject the dye and observe its flow through lymphatic channels, providing insights into lymphatic drainage patterns and potential blockages []. This visualization can be crucial in studying lymphedema, a condition characterized by abnormal fluid buildup due to impaired lymphatic drainage [].

Isosulfan blue is a synthetic dye classified as a visual lymphatic imaging agent, primarily used in medical procedures such as sentinel lymph node biopsies. Its chemical name is N-[4-[4-(diethylamino)phenylmethylene]-2,5-cyclohexadien-1-ylidene]-N-ethylethanaminium hydroxide, inner salt, sodium salt. The compound appears as a hygroscopic greenish-blue powder and is soluble in water, with a molecular formula of C27H31N2NaO6S2 and a molar mass of approximately 566.7 g/mol. Isosulfan blue is known for its ability to selectively stain lymphatic vessels, facilitating the identification of sentinel lymph nodes during surgical procedures .

The exact mechanism by which isosulfan blue stains lymph nodes and vessels is not entirely elucidated. Here are some potential factors:

  • Passive Diffusion: The small size and lipophilic (fat-loving) nature of isosulfan blue might allow for passive diffusion through cell membranes of lymphatic endothelial cells [].
  • Interaction with Proteins: Isosulfan blue could interact with specific proteins within the lymphatic system, leading to its accumulation and subsequent staining [].
Upon administration. Primarily, it binds to serum proteins and is absorbed through lymphatic channels after subcutaneous injection. This binding allows for the delineation of lymphatic vessels from surrounding tissues. The dye is excreted unchanged through urine, with about 10% of the administered dose appearing in urine within 24 hours . Additionally, it can precipitate when mixed with local anesthetics like lidocaine, which necessitates using separate syringes for administration .

The synthesis of isosulfan blue involves several steps typical of triphenylmethane dye production. The key steps include:

  • Formation of the central framework: This involves the condensation of appropriate aromatic amines and aldehydes.
  • Sulfonation: The introduction of sulfonic acid groups to enhance solubility and biological compatibility.
  • Salt formation: Converting the dye into its sodium salt form to improve stability and solubility in aqueous solutions.

The exact synthetic pathways can vary depending on the desired purity and specific application requirements .

Isosulfan blue is primarily used in:

  • Sentinel lymph node biopsy: It aids surgeons in identifying the first lymph node that cancer cells are likely to spread to from a primary tumor.
  • Lymphography: It helps visualize the lymphatic system's structure and function.
  • Assessment of lymphedema: It assists in diagnosing conditions related to lymphatic obstruction or dysfunction.

The dye's application extends beyond oncology; it has been utilized in various surgical procedures involving different types of tumors .

Isosulfan blue exhibits several interactions that are crucial for its clinical use:

  • Drug Interactions: Certain medications, such as Abacavir and Acetaminophen, may influence the excretion rate of isosulfan blue, potentially leading to altered serum levels and efficacy .
  • Allergic Reactions: The dye can provoke hypersensitivity reactions that may complicate its use during procedures. Monitoring patients for adverse effects post-administration is essential .
  • Physiological Interactions: When injected intradermally, isosulfan blue can be absorbed through lymphatic channels, which may affect systemic circulation if not monitored .

Isosulfan blue shares similarities with other dyes used for lymphatic imaging but also exhibits unique characteristics that differentiate it:

Compound NameMolecular FormulaMolar Mass (g/mol)Primary UseUnique Features
Methylene BlueC16H18ClN3S319.8Sentinel lymph node mappingCheaper; associated with fewer allergic reactions but poorer specificity
Patent Blue VC26H30N2O6S514.6Lymphatic imagingBanned in many countries due to safety concerns; higher risk of anaphylaxis
Brilliant Blue GC22H24N2NaO5S444.5Staining biological tissuesLess commonly used; primarily for histology applications

Isosulfan blue's unique properties include its selective binding to serum proteins and rapid localization within the lymphatic system, making it particularly effective for sentinel node identification compared to its counterparts .

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

Color/Form

Blue-green liquid

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

1

Exact Mass

567.15994837 g/mol

Monoisotopic Mass

567.15994837 g/mol

Heavy Atom Count

38

LogP

log Koc = -2.34 (est)

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

39N9K8S2A4

GHS Hazard Statements

The GHS information provided by 1 company from 1 notification to the ECHA C&L Inventory.;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation]

Drug Indication

Isosulfan Blue is a synthetic visual lymphatic imaging agent. Isosulfan blue upon subcutaneous administration, delineates the lymphatic vessels draining the region of injection. It is an adjunct to lymphography in: primary and secondary lymphedema of the extremities; chyluria, chylous ascites or chylothorax; lymph node involvement by primary or secondary neoplasm; lymph node response to therapeutic modalities.

Therapeutic Uses

Isosulfan blue injection 1% upon subcutaneous administration, delineates lymphatic vessels draining the region of injection. It is an adjunct to lymphography in: primary and secondary lymphedema of the extremities; chyluria, chylous ascites or chylothorax; lymph node involvement by primary or secondary neoplasm; and lymph node response to therapeutic modalities. /Included in US product label/

Pharmacology

Isosulfan Blue is a synthetic visual lymphatic imaging agent. Injected into the periphery of the tumor site, isosulfan blue localizes to the lymphatic system and aids in the surgical identification of tumor sentinel nodes which stain blue. (NCI04)

MeSH Pharmacological Classification

Coloring Agents

Mechanism of Action

Isosulfan Blue is injected into the periphery of the tumor site, it localizes to the lymphatic system and aids in the surgical identification of tumor sentinel nodes which stain blue.

Vapor Pressure

1.87X10-36 mm Hg at 25 °C (est)

Pictograms

Irritant

Irritant

Other CAS

68238-36-8

Absorption Distribution and Excretion

Intradermal and parenchymal injections of vital blue dyes, such as isosulfan blue, can lead to systemic absorption through lymphatic channels and vascular beds near tumor sites.
Excreted unchanged in the urine
Not available
Up to 10% of the subcutaneously administered dose of isosulfan blue 1% is excreted in 24 hours in human.
Following subcutaneous administration, isosulfan blue injection 1% binds to serum proteins and is picked up by the lymphatic vessels. Thus, the lymphatic vessels are delineated by the blue dye.
It is not known whether this drug is excreted in human milk.
Up to 10% of the subcutaneously administered dose of isosulfan blue injection 1% is excreted unchanged in the urine in 24 hours in humans.

Wikipedia

Isosulfan_blue

Drug Warnings

Isosulfan blue injection 1% is contraindicated in those individuals with known hypersensitivity to triphenylmethane or related compounds.
Life-threatening anaphylactic reactions (respiratory distress, shock, angioedema) have occurred after isosulfan blue injection 1% administration. Reactions are more likely to occur in patients with a history of bronchial asthma, allergies, drug reactions or previous reactions to triphenylmethane dyes. Monitor patients closely for at least 60 minutes after administration of isosulfan blue injection 1%. Trained personnel should be available to administer emergency care including resuscitation.
Isosulfan blue injection 1% interferes with measurements of oxygen saturation in peripheral blood by pulse oximetry and can cause falsely low readings. The interference effect is maximal at 30 minutes and minimal generally by four hours after administration. Arterial blood gas analysis may be needed to verify decreased arterial partial pressure of oxygen.
Isosulfan blue injection 1% may also cause falsely elevated readings of methemoglobin by arterial blood gas analyzer. Therefore, co-oximetry may be needed to verify methemoglobin level.
For more Drug Warnings (Complete) data for Isosulfan blue (10 total), please visit the HSDB record page.

Biological Half Life

Slow release of the dye from the subcutaneous tissue or the lymphatic tissue and the half-life of the dye in the body of several hours.

Use Classification

Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients

Methods of Manufacturing

By condensation of 4-formylbenzene-1,3-disulfonic acid and N,N-diethylaniline.

Storage Conditions

Isosulfan blue injection 1% upon subcutaneous administration, delineates lymphatic vessels draining the region of injection. It is an adjunct to lymphography in: primary and secondary lymphedema of the extremities; chyluria, chylous ascites or chylothorax; lymph node involvement by primary or secondary neoplasm; and lymph node response to therapeutic modalities. /Included in US product label/

Dates

Modify: 2023-08-15
1. Krag DN, Anderson SJ, Julian TB, Brown AM, Harlow SP, Costantino JP, Ashikaga T, Weaver DL, Mamounas EP, Jalovec LM, Frazier TG, Noyes RD, Robidoux A, Scarth HM, Wolmark N. Sentinel-lymph-node resection compared with conventional axillary-lymph-node dissection in clinically node-negative patients with breast cancer: overall survival findings from the NSABP B-32 randomised phase 3 trial. Lancet Oncol. 2010 Oct;11(10):927-33. doi: 10.1016/S1470-2045(10)70207-2. PMID: 20863759; PMCID: PMC3041644.

2. Frumovitz M, Plante M, Lee PS, Sandadi S, Lilja JF, Escobar PF, Gien LT, Urbauer DL, Abu-Rustum NR. Near-infrared fluorescence for detection of sentinel lymph nodes in women with cervical and uterine cancers (FILM): a randomised, phase 3, multicentre, non-inferiority trial. Lancet Oncol. 2018 Oct;19(10):1394-1403. doi: 10.1016/S1470-2045(18)30448-0. Epub 2018 Aug 22. PMID: 30143441; PMCID: PMC6580418.

3. Backes FJ, Cohen D, Salani R, Cohn DE, O'Malley DM, Fanning E, Suarez AA, Fowler JM. Prospective clinical trial of robotic sentinel lymph node assessment with isosulfane blue (ISB) and indocyanine green (ICG) in endometrial cancer and the impact of ultrastaging (NCT01818739). Gynecol Oncol. 2019 Jun;153(3):496-499. doi: 10.1016/j.ygyno.2019.03.252. Epub 2019 Apr 4. PMID: 31230614.

4. Bézu C, Coutant C, Salengro A, Daraï E, Rouzier R, Uzan S. Anaphylactic response to blue dye during sentinel lymph node biopsy. Surg Oncol. 2011 Mar;20(1):e55-9. doi: 10.1016/j.suronc.2010.10.002. Epub 2010 Nov 11. PMID: 21074413.

5. Alvarado MD, Mittendorf EA, Teshome M, Thompson AM, Bold RJ, Gittleman MA, Beitsch PD, Blair SL, Kivilaid K, Harmer QJ, Hunt KK. SentimagIC: A Non-inferiority Trial Comparing Superparamagnetic Iron Oxide Versus Technetium-99m and Blue Dye in the Detection of Axillary Sentinel Nodes in Patients with Early-Stage Breast Cancer. Ann Surg Oncol. 2019 Oct;26(11):3510-3516. doi: 10.1245/s10434-019-07577-4. Epub 2019 Jul 11. Erratum in: Ann Surg Oncol. 2020 Jun 8;: PMID: 31297674.

Explore Compound Types